Cas no 57763-56-1 (Methyl 2-oxo-2-(1-oxo-3,4-dihydro-2h-naphthalen-2-yl)acetate)

• Product Name: Methyl 2-oxo-2-(1-oxo-3,4-dihydro-2h-naphthalen-2-yl)acetate
• CAS No: 57763-56-1
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 947507
• PubChem ID: 263807
• Update Time: 2025-04-19

Methyl 2-oxo-2-(1-oxo-3,4-dihydro-2h-naphthalen-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-2-(1-oxo-3,4-dihydro-2h-naphthalen-2-yl)acetate
• (+-)-(1-Oxo-1,2,3,4-tetrahydro-< 2> naphthyl-glyoxylsaeure-methylester
• (1-oxo-1,2,3,4-tetrahydro-[2]naphthyl)-glyoxylic acid methyl ester
• (1-Oxo-1,2,3,4-tetrahydro-[2]naphthyl)-glyoxylsaeure-methylester
• AC1L6AII
• AC1Q5YOV
• AG-J-37163
• AR-1J6095
• CTK5A7387
• methyl 1,2,3,4-tetrahydro-1-oxo-2-naphthaleneglyoxalate
• methyl oxo(1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl)acetate
• NSC98482
• AKOS017439510
• 57763-56-1
• DTXSID70294878
• AKOS004123536
• NSC-98482

• Inchi： 1S/C13H12O4/c1-17-13(16)12(15)10-7-6-8-4-2-3-5-9(8)11(10)14/h2-5,10H,6-7H2,1H3
• InChI Key： XDAVYSFOCVKRDF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1C(C(=O)OC)=O

Computed Properties

• Exact Mass: 232.07356
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44
• LogP: 1.17380